Cas no 1343197-89-6 (3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester)

• Product Name: 3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester
• CAS No: 1343197-89-6
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 1243050
• PubChem ID: 64409895
• Update Time: 2025-05-19

3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl N-(1-methoxy-2-pentanyl)-β-alaninate
• ethyl 3-(1-methoxypentan-2-ylamino)propanoate
• CS-0444992
• Ethyl 3-((1-methoxypentan-2-yl)amino)propanoate
• ETHYL 3-[(1-METHOXYPENTAN-2-YL)AMINO]PROPANOATE
• AKOS013732754
• 1343197-89-6
• 3-(1-Methoxymethyl-butylamino)-propionic acid ethyl ester
• G11784
• 3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester

• Inchi： 1S/C11H23NO3/c1-4-6-10(9-14-3)12-8-7-11(13)15-5-2/h10,12H,4-9H2,1-3H3
• InChI Key： GRQBLEVTPZPHLD-UHFFFAOYSA-N
• SMILES： O(C)CC(CCC)NCCC(=O)OCC

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester

Comprehensive Guide to 3-(1-Methoxymethyl-Butylamino)-Propionic Acid Ethyl Ester (CAS No. 1343197-89-6)

3-(1-Methoxymethyl-butylamino)-propionic acid ethyl ester (CAS No. 1343197-89-6) is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. This ester derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role in developing novel bioactive molecules, given its methoxymethyl-butylamino and propionic acid ethyl ester functional groups.

The compound's molecular structure combines a methoxymethyl group with a butylamino side chain, linked to a propionic acid ethyl ester moiety. This configuration offers versatility in chemical reactions, enabling modifications for targeted applications. In recent years, the demand for such intermediates has surged, driven by advancements in drug discovery and sustainable agriculture. Scientists are exploring its potential as a building block for biodegradable surfactants and controlled-release formulations, aligning with the global push toward eco-friendly chemicals.

One of the key advantages of 3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester is its solubility profile. The presence of both polar (ester and amino) and nonpolar (butyl) groups allows it to dissolve in a range of organic solvents, facilitating its use in multi-step syntheses. This characteristic has made it a subject of interest in green chemistry studies, where researchers aim to reduce hazardous solvent usage. Additionally, its stability under moderate temperatures makes it suitable for industrial-scale applications.

In pharmaceutical research, this compound is being investigated for its potential to enhance drug delivery systems. The ethyl ester group can be hydrolyzed under physiological conditions, suggesting applications in prodrug design. Recent publications highlight its utility in creating amino acid analogs, which are crucial for developing peptide-based therapeutics. With the growing focus on personalized medicine, such intermediates are becoming increasingly valuable for tailoring drug properties.

The agrochemical sector also benefits from derivatives of 3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester. Its structural features are being leveraged to design plant growth regulators and pesticide synergists. As the agricultural industry seeks alternatives to traditional chemicals, this compound's biodegradability and low toxicity profile position it as a promising candidate. Field trials are underway to evaluate its efficacy in enhancing crop protection while minimizing environmental impact.

From a commercial perspective, the market for 3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester is expanding. Specialty chemical suppliers are scaling up production to meet demand from research institutions and formulation developers. Quality control standards emphasize high purity (>98%), as impurities can affect downstream applications. Analytical techniques like HPLC and GC-MS are routinely employed to verify batch consistency, ensuring reproducibility in experimental outcomes.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidance on handling procedures, reflecting the industry's commitment to responsible chemical management.

Future research directions for CAS 1343197-89-6 include exploring its catalytic applications and derivatization pathways. Computational chemistry studies are modeling its interactions with biological targets, accelerating discovery timelines. As synthetic methodologies evolve, this compound may play a pivotal role in addressing challenges in medicinal chemistry and sustainable material science. Collaborative efforts between academia and industry continue to uncover new possibilities for this versatile intermediate.

For researchers sourcing 3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester, verifying suppliers' certifications (e.g., ISO compliance) is essential. Technical specifications should detail parameters like melting point range (typically 45-50°C) and refractive index. Many manufacturers now offer custom synthesis services, allowing modifications to the methoxymethyl or ethyl ester groups to meet specific project requirements.

In conclusion, 3-(1-methoxymethyl-butylamino)-propionic acid ethyl ester represents a compelling case study in functional chemical intermediates. Its balanced properties bridge multiple disciplines, from pharmacology to environmental science. As innovation drives the chemical industry forward, compounds like this will undoubtedly contribute to breakthroughs that align with societal needs for safer, more effective chemical solutions.